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Compound of Interest

Compound Name: Bms ccr2 22

Cat. No.: B7909903 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This document provides detailed application notes and a comprehensive protocol for the

preparation of a stock solution of BMS CCR2 22, a potent and selective antagonist of the C-C

chemokine receptor 2 (CCR2). Adherence to this protocol will ensure the accurate and

reproducible preparation of this compound for use in various research applications.

BMS CCR2 22 is a valuable tool for studying the role of the CCR2 signaling pathway in various

physiological and pathological processes, including inflammation, immunology, and oncology.

[1][2] Proper preparation and storage of the stock solution are critical for maintaining its

biological activity and ensuring the reliability of experimental results.

Quantitative Data Summary
The following table summarizes the key quantitative information for BMS CCR2 22, essential

for accurate stock solution preparation.
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Property Value Source(s)

Molecular Weight 593.66 g/mol [3][4]

Formula C28H34F3N5O4S [3]

CAS Number 445479-97-0

Purity ≥98%

Solubility in DMSO Up to 100 mM

Solubility in Ethanol Up to 10 mM

Appearance Solid

Experimental Protocol: Preparation of a 10 mM BMS
CCR2 22 Stock Solution in DMSO
This protocol describes the preparation of a 10 mM stock solution of BMS CCR2 22 in dimethyl

sulfoxide (DMSO).

Materials
BMS CCR2 22 powder

Anhydrous Dimethyl Sulfoxide (DMSO), cell culture grade

Sterile, amber microcentrifuge tubes (or other light-protecting tubes)

Calibrated analytical balance

Vortex mixer

Pipettes and sterile, filtered pipette tips

Procedure
Equilibrate Reagents: Allow the BMS CCR2 22 powder and DMSO to reach room

temperature before use. This prevents condensation from forming on the compound and in
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the solvent.

Calculate Required Mass: To prepare a 10 mM stock solution, use the following formula to

calculate the mass of BMS CCR2 22 required for your desired volume:

Mass (mg) = 10 mM * Volume (mL) * 593.66 g/mol * (1 mg / 1000 µg) * (1 g / 1000 mg) =

5.9366 * Volume (mL)

For example, to prepare 1 mL of a 10 mM stock solution, you will need 5.94 mg of BMS
CCR2 22.

Weigh the Compound: Carefully weigh the calculated amount of BMS CCR2 22 powder on a

calibrated analytical balance and transfer it to a sterile microcentrifuge tube.

Dissolve in DMSO: Add the appropriate volume of anhydrous DMSO to the microcentrifuge

tube containing the BMS CCR2 22 powder.

Ensure Complete Dissolution: Tightly cap the tube and vortex thoroughly for several minutes

until the compound is completely dissolved. Gentle warming (e.g., in a 37°C water bath) or

brief sonication can be used to aid dissolution if necessary. Visually inspect the solution to

ensure no solid particles remain.

Aliquot for Storage: To avoid repeated freeze-thaw cycles, which can degrade the

compound, aliquot the stock solution into smaller, single-use volumes in sterile, amber

microcentrifuge tubes.

Label and Store: Clearly label each aliquot with the compound name, concentration (10 mM),

solvent (DMSO), and the date of preparation.

Storage Recommendations
Solid Compound: Store the BMS CCR2 22 powder at -20°C for up to 3 years or at 4°C for up

to 2 years.

Stock Solution: Store the aliquoted stock solution at -80°C for up to 6 months or at -20°C for

up to 1 month. Protect from light.
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Visualizing the Workflow
The following diagram illustrates the key steps in the preparation of the BMS CCR2 22 stock

solution.
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Caption: Workflow for preparing BMS CCR2 22 stock solution.
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Signaling Pathway Overview
BMS CCR2 22 functions as an antagonist to the CCR2 receptor. The binding of its natural

ligand, CCL2 (also known as MCP-1), to CCR2 initiates a signaling cascade that is crucial for

the recruitment of monocytes and macrophages to sites of inflammation. By blocking this

interaction, BMS CCR2 22 can inhibit these downstream inflammatory responses.
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Caption: Simplified CCR2 signaling pathway and the inhibitory action of BMS CCR2 22.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426
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